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Compound of Interest

2-(Difluoromethoxy)-6-
Compound Name:
fluorobenzylamine hydrochloride

Cat. No.: B1426341

An In-Depth Technical Guide to the Safe Handling of 2-(Difluoromethoxy)-6-
fluorobenzylamine Hydrochloride

Disclaimer: A comprehensive, verified Safety Data Sheet (SDS) for 2-(Difluoromethoxy)-6-
fluorobenzylamine hydrochloride (CAS No: 1354951-46-4) is not publicly available. This
guide has been meticulously compiled by synthesizing data from supplier information, the
safety profile of its free base, and SDSs of structurally analogous compounds. The information
herein is intended for use by qualified researchers and scientists and should be supplemented
by a thorough internal risk assessment before handling this chemical.

Chemical Identification and Physicochemical
Properties

2-(Difluoromethoxy)-6-fluorobenzylamine hydrochloride is a fluorinated aromatic amine
derivative. The presence of difluoromethoxy and fluoro groups on the benzylamine core
significantly influences its reactivity and biological properties, making it a compound of interest
in medicinal chemistry and drug development.
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Property Value Source(s)
CAS Number 1354951-46-4 [1112113114]
Molecular Formula CsHoCIFsNO [1112]14]
Molecular Weight 227.61 g/mol [11[2]
Appearance Off-white to light yellow solid [3]

Purity >95% [1][5]

Store at room temperature or
N 2-8°C under an inert
Storage Conditions ) [11[2][3]
atmosphere (e.g., Nitrogen or

Argon).

Hazard Identification and Classification

While specific GHS classifications for the hydrochloride salt are unavailable, data for the free
base, (2-(Difluoromethoxy)-6-fluorophenyl)methanamine, and related fluorinated benzylamines
indicate the following potential hazards[6][7][8][9]:

» Skin Irritation/Corrosion: Expected to be a skin irritant and potentially corrosive. Similar
benzylamines are classified as causing severe skin burns[9].

o Eye Damage/Irritation: Causes serious eye irritation and potentially severe eye damage[7]

[©].
o Respiratory Irritation: May cause respiratory tract irritation[7].

e Acute Toxicity: May be harmful if swallowed, in contact with skin, or inhaled, based on data
from analogous compounds[10][11][12].

Upon thermal decomposition, halogenated organic compounds can release highly toxic and
corrosive gases, including carbon oxides (CO, COz2), nitrogen oxides (NOx), and hydrogen
fluoride (HF)[6][7][13].
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Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and appropriate PPE, is
essential to minimize exposure risk.

Engineering Controls

e Chemical Fume Hood: All handling of 2-(Difluoromethoxy)-6-fluorobenzylamine
hydrochloride, including weighing and solution preparation, must be conducted in a
properly functioning chemical fume hood to prevent inhalation of dust or vapors[14][15].

» Ventilation: The laboratory should be well-ventilated to ensure low background
concentrations of chemical vapors[13].

o Safety Stations: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation[6][11].

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing direct contact with this hazardous chemical[15]
[16].

o Eye and Face Protection: Chemical splash goggles are mandatory. A face shield should be
worn in addition to goggles when there is a significant risk of splashing[15].

e Hand Protection: Wear impervious chemical-resistant gloves. Given the halogenated nature
of the compound, consult the glove manufacturer's compatibility chart. Double-gloving is
recommended as a best practice[15].

o Body Protection: A flame-resistant lab coat must be worn at all times. For operations with a
higher risk of exposure, a chemical-resistant apron should be used[15].

o Respiratory Protection: If working outside of a fume hood is unavoidable (which is strongly
discouraged), a NIOSH-approved respirator with appropriate cartridges for organic vapors
and acid gases should be used.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1426341?utm_src=pdf-body
https://www.benchchem.com/product/b1426341?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://aksci.com/sds/5304DE_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC171950250&productDescription=4-FLUOROBENZYLAMINE%2C+97%2B+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E06530%20%20SDS%20%20030917.pdf
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_O_2_Chloro_6_fluorobenzyl_hydroxylamine_Hydrochloride.pdf
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://www.benchchem.com/pdf/Safety_and_handling_of_fluorinated_organic_compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1426341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Required Personal Protective Equipment (PPE)

Chemical-Resistant Gloves Flame-Resistant Lab Coat NIOSH-Approved Respirator

Chemical Splash Goggles (Double-gloved) (If fume hood is not used)

situational

Face Shield
(if splash risk exists)

Click to download full resolution via product page

Caption: Core PPE for handling the compound.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is paramount for ensuring laboratory
safety.

Handling

» Avoid Contact: Prevent all contact with skin, eyes, and clothing[13].

e Avoid Inhalation: Do not breathe dust or vapors. Ensure all transfers are performed in a way
that minimizes aerosolization[7][11].

e Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday[13][17]. Contaminated clothing should be removed immediately and washed before
reuse[7][10].

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides][6].

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated area[2][6][13].
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 Inert Atmosphere: For long-term stability, storing under an inert atmosphere as
recommended by suppliers is best practice[2][3].

e Segregation: Store away from incompatible materials to prevent hazardous reactions[15].
The storage area should be designated for corrosive materials[6].

First-Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention[7][8].

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention[7][18][19].

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention[7][10][11].

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention[8][9]. Ingestion of corrosive
materials can cause severe damage and perforation of the digestive tract[6][18].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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